Nickel chromate

Specification

• CAS No.: 14721-18-7
• Molecular Formula: CrNiO4
• Molecular Weight: 174.69 g/mol
• IUPAC Name: dioxido(dioxo)chromium;nickel(2+)
• Standard InChI: InChI=1S/Cr.Ni.4O/q;+2;;;2*-1
• Standard InChI Key: QGAXAFUJMMYEPE-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)[O-].[Ni+2]
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[Ni+2]

Introduction

Physical and Chemical Properties

Structural Characteristics

Nickel chromate crystallizes in an orthorhombic structure, similar to that of chromium vanadate (CrVO4). The crystal structure exhibits precise dimensional parameters with unit cell sizes of a = 5.482 Å, b = 8.237 Å, and c = 6.147 Å. The unit cell volume measures 277.6 Å3 and contains four formula units per cell. This structural arrangement contributes to the compound's stability and influences its reactivity patterns.

Unlike most chromate compounds that display characteristic yellow coloration, nickel chromate presents a distinctive dark red-brown appearance. This unusual coloration relates to its electronic structure and the specific configuration of d-electrons in the nickel and chromium atoms.

Spectroscopic Properties

The infrared spectrum of nickel chromate exhibits two primary sets of absorption bands that provide valuable information about its molecular structure:

• The first set includes absorption lines at 925, 825, and 800 cm-1, which correspond to chromium-oxygen stretching vibrations

• The second set features lines at 430, 395, 365 (very weak), attributed to chromium-oxygen rocking and bending modes, and a band at 310 cm-1 resulting from nickel-oxygen stretching

These spectroscopic characteristics serve as important identification markers and provide insights into the bonding nature within the compound.

Comparative Properties

Table 1: Comparative Physical Properties of Nickel Chromate and Related Compounds

Property	Nickel Chromate (NiCrO4)	Nickel Chromite (NiCr2O4)	Typical Chromates
Color	Red-brown	Dark (spinel structure)	Yellow
Crystal System	Orthorhombic	Spinel	Various
Heat Stability	High	Very high	Moderate
Solubility	Acid-soluble	Low	Variable
Formation Temperature	535-800°C	Above 660°C	Various

The distinctive properties of nickel chromate, particularly its coloration and thermal stability, set it apart from other chromate compounds and contribute to its specialized applications and research interest.

Synthesis Methods

Laboratory Synthesis

The laboratory preparation of nickel chromate involves several established methodologies with specific temperature and pressure requirements. The primary synthesis route employs a solid-state reaction between chromium(III) oxide and nickel oxide at elevated temperatures and pressures. This process requires heating the mixed oxides at temperatures between 700°C and 800°C under oxygen pressure of 1000 atmospheres.

• If the oxygen pressure is insufficient or if the temperature exceeds 660°C, the reaction typically produces nickel chromium spinel (NiCr2O4) rather than nickel chromate

Early research by Karin Brandt also reported successful synthesis using hydrothermal techniques, which offers an alternative approach under different reaction conditions. Additionally, precipitation reactions involving nickel(II) ions and chromate produce brown substances that incorporate water molecules, forming hydrated variants of the compound.

Reaction Conditions and Parameters

The synthesis of nickel chromate demonstrates the critical importance of precisely controlled reaction parameters. The relationship between temperature, pressure, and reaction products can be visualized as follows:

Table 2: Synthesis Conditions and Resulting Products for Nickel-Chromium Oxide Systems

Temperature (°C)	Oxygen Pressure	Reaction Time	Primary Product
700-800	1000 atm	Hours	NiCrO4
535	7.3 bar	Days	NiCrO4
>660 with low O2	<7.3 bar	Hours	NiCr2O4 (spinel)
~600 (decomposition)	Low O2	Variable	NiCr2O4 + NiO + O2

These parameters highlight the delicate balance required to synthesize pure nickel chromate and explain some of the challenges associated with its commercial production and availability.

Chemical Reactivity

Thermal Decomposition

When exposed to elevated temperatures around 600°C under reduced oxygen pressure, nickel chromate undergoes thermal decomposition. This process results in the formation of nickel chromite spinel, nickel oxide, and gaseous oxygen according to the following reaction:

4 NiCrO4 → 2 NiCr2O4 + 2 NiO + 3 O2 (gas)

This decomposition reaction represents an important aspect of nickel chromate's thermal behavior and explains its transformation at elevated temperatures. The reaction produces nickel chromite with a spinel structure, which exhibits different properties compared to the original chromate compound.

Complex Formation

Nickel chromate demonstrates the ability to form crystalline complexes with various ligands. For example, when combined with 1,10-phenanthroline, it forms several distinct complexes:

• Triclinic olive-colored crystals of [Ni(1,10-phenanthroline)CrO4- 3H2O]- H2O

• Orange crystals of Ni(1,10-phenanthroline)3Cr2O7- 3H2O

• Yellow powdered Ni(1,10-phenanthroline)3Cr2O7- 8H2O

These complexes illustrate the versatility of nickel chromate in coordination chemistry and provide potential pathways for modifying its properties through ligand interactions.

Biological and Health Effects

Carcinogenic Mechanisms

Research has established connections between nickel chromate exposure and potential carcinogenic effects. Studies on human lung carcinoma A549 cells have demonstrated that chromate exposure at concentrations as low as 10 μM for 24 hours significantly increases tri-methyl H3K4, a histone modification associated with gene activation. This epigenetic alteration may contribute to the carcinogenicity of nickel chromate through non-genotoxic mechanisms.

Longer exposure periods (seven days) to lower concentrations of chromate (0.5-1 μM) also produced increased tri-methylated H3K4 in the same cell line, suggesting that even low-level chronic exposure may induce persistent epigenetic changes.

Epigenetic Modifications

The carcinogenic potential of nickel chromate appears linked to its ability to induce epigenetic modifications, particularly affecting histone proteins that regulate gene expression. Specific findings indicate:

• Both tri-methyl H3K4 and di-methyl H3K9 marks increase globally after 24-hour exposure to chromate in A549 cells

• These histone marks localize to different regions within the cell nucleus

• The alterations may persist and be inherited through cell division, even after removal of the exposure agent

These epigenetic changes can result in altered gene expression patterns without direct DNA damage, representing a significant non-genotoxic mechanism of carcinogenicity. Chromate exposure has been shown to induce both genome-wide and gene-specific DNA methylation changes in mammalian cells and plants.

Table 3: Epigenetic Effects of Chromate Exposure in A549 Cells

Exposure Condition	Histone Modification	Fold Increase	Persistence
10 μM, 24 hours	Tri-methyl H3K4	Significant increase	Not specified
0.5-1 μM, 7 days	Tri-methyl H3K4	Elevated	Remained elevated after removal
24 hours	Di-methyl H3K9	Increased globally	Not specified

The study of these epigenetic effects provides valuable insights into how nickel chromate may contribute to carcinogenesis through mechanisms that alter gene expression patterns rather than through direct genotoxicity.

Environmental Considerations

Ecological Impact

Nickel chromate and its constituent ions have been linked to adverse effects on wildlife, including tumor formation and gene mutation. The environmental persistence of chromium compounds, particularly those containing hexavalent chromium like nickel chromate, presents significant ecological concerns due to their potential for bioaccumulation and toxicity to aquatic organisms.

The compound's red-brown coloration and relative stability suggest potential for visual detection in environmental samples, though specialized analytical techniques are typically required for accurate quantification. Its solubility in acidic conditions may contribute to mobilization in certain environmental compartments, particularly in industrial settings or areas with acid precipitation.

Regulatory Status

Due to the known health and environmental hazards associated with chromate compounds, nickel chromate falls under various regulatory frameworks globally. These regulations typically address:

• Occupational exposure limits

• Environmental release thresholds

• Waste disposal requirements

• Transport and handling protocols

Compliance with these regulations requires careful management of nickel chromate throughout its lifecycle, from production to eventual disposal.

Applications and Future Research Directions

Future Research Perspectives

Several promising research directions for nickel chromate include:

• Further investigation of its epigenetic effects to better understand carcinogenic mechanisms

• Development of improved synthesis methods that reduce the extreme pressure requirements

• Exploration of potential catalytic applications based on its unique structural properties

• Investigation of ligand interactions to create novel coordination compounds with specialized properties

The continued study of nickel chromate's biological interactions remains particularly important for occupational health and environmental protection considerations.